Cas no 2171202-08-5 (2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid)

• Product Name: 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• CAS No: 2171202-08-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6378558
• PubChem ID: 165557024
• Update Time: 2025-10-28

2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• EN300-1548911
• 2171202-08-5
• 2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethoxy}acetic acid

• Inchi： 1S/C23H26N2O6/c1-15(12-21(26)24-10-11-30-14-22(27)28)25-23(29)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t15-/m1/s1
• InChI Key： QLXDLIHIFYFSGS-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C)CC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid

Comprehensive Guide to 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171202-08-5)

2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171202-08-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutics, particularly in the fields of peptide-based drugs and bioconjugation chemistry. Its unique structure, featuring an Fmoc-protected amine and a carboxylic acid functional group, makes it an essential building block for researchers working on drug discovery and biomaterial engineering.

The growing interest in peptide therapeutics has significantly increased the demand for high-quality Fmoc-amino acid derivatives like 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid. Recent advancements in cancer immunotherapy and targeted drug delivery systems have particularly highlighted the importance of such compounds. Researchers frequently search for information about its synthetic applications, solubility properties, and storage conditions, making this comprehensive guide particularly valuable for the scientific community.

From a chemical perspective, 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171202-08-5) demonstrates excellent stability under standard laboratory conditions, though it requires protection from moisture and strong light. Its molecular weight and precise structural characteristics make it ideal for solid-phase peptide synthesis (SPPS), a technique that has revolutionized modern peptide drug development. The compound's chiral center at the 3-position ensures high stereochemical purity, which is critical for maintaining the biological activity of synthesized peptides.

The pharmaceutical industry has shown particular interest in 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid due to its potential applications in creating peptide-drug conjugates and targeted therapeutics. Recent studies exploring personalized medicine approaches have utilized similar compounds to develop more effective treatments with fewer side effects. This aligns with current healthcare trends focusing on precision medicine and patient-specific therapies, making research into such building blocks increasingly relevant.

Quality control is paramount when working with 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results to ensure batch-to-batch consistency. Researchers often inquire about proper handling procedures and compatibility with various coupling reagents used in peptide synthesis, highlighting the need for detailed technical information about this compound.

The market for Fmoc-protected amino acid derivatives like 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid has grown steadily, driven by increasing investment in biopharmaceutical research and drug discovery programs. Emerging trends in peptide-based vaccines and antimicrobial peptides have further expanded potential applications for this compound. Its versatility in both solution-phase and solid-phase synthesis makes it particularly valuable for laboratories working across multiple therapeutic areas.

For researchers considering 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171202-08-5) for their projects, it's important to note that proper storage conditions (-20°C under nitrogen) can significantly extend its shelf life. The compound's performance in peptide coupling reactions depends on several factors including solvent choice, activation method, and reaction temperature, all of which should be carefully optimized for best results.

Looking ahead, the scientific community anticipates continued innovation in applications of 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid, particularly in developing next-generation biologics and smart drug delivery systems. Its role in creating peptide nucleic acids and other bioactive molecules positions it as a key component in advancing molecular medicine. As research in these areas progresses, demand for high-purity, well-characterized batches of this compound is expected to rise accordingly.